Cas no 2228184-27-6 (1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228184-27-6
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6253700
• PubChem ID: 165685515
• Update Time: 2025-10-28

1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(4-methyl-1H-imidazol-5-yl)cyclopropyl]cyclopropan-1-amine
• 2228184-27-6
• EN300-1808527

• Inchi： 1S/C10H15N3/c1-7-8(13-6-12-7)9(2-3-9)10(11)4-5-10/h6H,2-5,11H2,1H3,(H,12,13)
• InChI Key： OYQJHEMHJKKZHB-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2=C(C)NC=N2)CC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine

Recent Advances in the Study of 1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine (CAS: 2228184-27-6)

The compound 1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine (CAS: 2228184-27-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The presence of the cyclopropyl and imidazole moieties in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions underlying its mechanism of action.

In vitro and in vivo studies have demonstrated promising results, with the compound showing efficacy in reducing oxidative stress and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been a focal point of recent investigations. These studies suggest that 1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine could serve as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's disease and rheumatoid arthritis.

Further research is needed to fully understand the compound's safety profile and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its chemical structure and enhance its therapeutic potential. The ongoing studies are expected to provide valuable insights into its clinical applicability and pave the way for future drug development initiatives.

In conclusion, 1-1-(4-methyl-1H-imidazol-5-yl)cyclopropylcyclopropan-1-amine represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes and demonstrated biological activity make it a subject of intense research, with the potential to address unmet medical needs in various therapeutic areas.